![molecular formula C15H18O4 B1497514 4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid CAS No. 163260-73-9](/img/structure/B1497514.png)
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid
Overview
Description
“4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid” is a chemical compound . It is related to “oxalic acid; {1,4-dioxaspiro [4.5]decan-8-yl}hydrazine” which has a molecular weight of 262.26 .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, 1,4-Dioxaspiro[4.5]decan-8-ol can be synthesized from oleic acid . The hydroxylation reaction of oleic acid yields DHOA as a white solid powder. This is then esterified with methanol to give MDHO .Molecular Structure Analysis
The molecular structure of related compounds such as 1,4-Dioxaspiro[4.5]decan-8-ol and 1,4-Dioxaspiro[4.5]decan-8-one have been reported . The structure of these compounds can provide insights into the structure of “4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid”.Chemical Reactions Analysis
The chemical reactions involving related compounds have been studied. For example, 1,4-Dioxa-8-azaspiro[4.5]decane was used in the synthesis of 1,4-dioxa-8-azaspiro deca spirocyclotriphosphazenes .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been reported. For example, 1,4-DIOXA-SPIRO[4.5]DECAN-8-OL is a clear colorless viscous liquid .Safety and Hazards
Safety data sheets provide information on the safety and hazards of related compounds. For instance, 1,4-dioxaspiro[4.5]decan-8-one can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Oxalic acid; {1,4-dioxaspiro [4.5]decan-8-yl}hydrazine also has similar hazards .
properties
IUPAC Name |
4-(1,4-dioxaspiro[4.5]decan-8-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O4/c16-14(17)13-3-1-11(2-4-13)12-5-7-15(8-6-12)18-9-10-19-15/h1-4,12H,5-10H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXTBZHWAFRMKNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1C3=CC=C(C=C3)C(=O)O)OCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50652139 |
Source
|
| Record name | 4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50652139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid | |
CAS RN |
163260-73-9 |
Source
|
| Record name | 4-(1,4-Dioxaspiro[4.5]decan-8-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50652139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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